Cas no 13565-44-1 (2-Propen-1-one, 1-(3-methylphenyl)-3-phenyl-, (2E)-)
2-Propen-1-one, 1-(3-methylphenyl)-3-phenyl-, (2E)-, is an α,β-unsaturated ketone characterized by its conjugated double bond system, which enhances its reactivity in organic synthesis. The compound features a phenyl and a 3-methylphenyl substituent, contributing to its structural versatility in cross-coupling and Michael addition reactions. Its (2E)-configuration ensures stereochemical stability, making it suitable for applications requiring precise molecular geometry. This compound is particularly valuable in pharmaceutical and material science research, where its electron-withdrawing carbonyl group and aromatic moieties facilitate the development of advanced intermediates. High purity grades are available to meet stringent experimental requirements.
13565-44-1 structure
Product Name:2-Propen-1-one, 1-(3-methylphenyl)-3-phenyl-, (2E)-
CAS No:13565-44-1
MF:C16H14O
MW:222.281764507294
CID:1243888
PubChem ID:13171644
Update Time:2025-05-27
2-Propen-1-one, 1-(3-methylphenyl)-3-phenyl-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 1-(3-methylphenyl)-3-phenyl-, (2E)-
- SS-5326
- 13565-44-1
- SCHEMBL14705712
- (2E)-1-(3-Methylphenyl)-3-phenylprop-2-en-1-one
- MFCD00027590
- (E)-1-(3-methylphenyl)-3-phenylprop-2-en-1-one
- AKOS006475607
-
- Inchi: 1S/C16H14O/c1-13-6-5-9-15(12-13)16(17)11-10-14-7-3-2-4-8-14/h2-12H,1H3/b11-10+
- InChI Key: VIPDWZPCYZHLAC-ZHACJKMWSA-N
- SMILES: O=C(/C=C/C1C=CC=CC=1)C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 222.10452
- Monoisotopic Mass: 222.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Propen-1-one, 1-(3-methylphenyl)-3-phenyl-, (2E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB422101-1g |
(2E)-1-(3-Methylphenyl)-3-phenylprop-2-en-1-one; . |
13565-44-1 | 1g |
€339.20 | 2024-08-03 | ||
| abcr | AB422101-5g |
(2E)-1-(3-Methylphenyl)-3-phenylprop-2-en-1-one; . |
13565-44-1 | 5g |
€658.70 | 2024-08-03 | ||
| abcr | AB422101-10g |
(2E)-1-(3-Methylphenyl)-3-phenylprop-2-en-1-one; . |
13565-44-1 | 10g |
€786.50 | 2024-08-03 | ||
| abcr | AB422101-25g |
(2E)-1-(3-Methylphenyl)-3-phenylprop-2-en-1-one; . |
13565-44-1 | 25g |
€1169.90 | 2024-08-03 | ||
| Key Organics Ltd | SS-5326-0.5g |
(2E)-1-(3-methylphenyl)-3-phenylprop-2-en-1-one |
13565-44-1 | 0.5g |
£105.00 | 2025-02-24 | ||
| Key Organics Ltd | SS-5326-5mg |
(2E)-1-(3-methylphenyl)-3-phenylprop-2-en-1-one |
13565-44-1 | 5mg |
£46.00 | 2025-02-24 | ||
| Key Organics Ltd | SS-5326-1mg |
(2E)-1-(3-methylphenyl)-3-phenylprop-2-en-1-one |
13565-44-1 | 1mg |
£37.00 | 2025-02-24 | ||
| Key Organics Ltd | SS-5326-1g |
(2E)-1-(3-methylphenyl)-3-phenylprop-2-en-1-one |
13565-44-1 | 1g |
£165.00 | 2025-02-24 | ||
| Key Organics Ltd | SS-5326-50mg |
(2E)-1-(3-methylphenyl)-3-phenylprop-2-en-1-one |
13565-44-1 | 50mg |
£102.00 | 2025-02-24 | ||
| Key Organics Ltd | SS-5326-10mg |
(2E)-1-(3-methylphenyl)-3-phenylprop-2-en-1-one |
13565-44-1 | 10mg |
£63.00 | 2025-02-24 |
2-Propen-1-one, 1-(3-methylphenyl)-3-phenyl-, (2E)- Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
13565-44-1 (2-Propen-1-one, 1-(3-methylphenyl)-3-phenyl-, (2E)-) Related Products
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- 614-47-1(trans-Chalcone)
- 908-11-2(2-Propen-1-one, 1,1'-(1,4-phenylene)bis[3-phenyl-)
- 34838-64-7(2-Propen-1-one,1,1'-(1,4-phenylene)bis[3-phenyl-, (E,E)- (9CI))
- 16619-29-7((2E)-3-(3-Methylphenyl)-1-phenylprop-2-en-1-one)
- 52182-33-9(2-Propen-1-one,3-(3-methylphenyl)-1-(4-methylphenyl)-)
- 62867-98-5(2-Propen-1-one, 1,3-bis(3-methylphenyl)-)
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